Cas no 2006277-92-3 (2,6-Dichloro-5-fluoropyrimidine-4-carboxamide)

• Product Name: 2,6-Dichloro-5-fluoropyrimidine-4-carboxamide
• CAS No: 2006277-92-3
• MF: C₅H₂Cl₂FN₃O
• MW: 209.993281841278
• MDL: MFCD29065912
• CID: 4633407
• Update Time: 2025-05-19

2,6-Dichloro-5-fluoropyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-5-fluoropyrimidine-4-carboxamide
• SY039419

• MDL： MFCD29065912
• Inchi： 1S/C5H2Cl2FN3O/c6-3-1(8)2(4(9)12)10-5(7)11-3/h(H2,9,12)
• InChI Key： AOSMAWWYJCZHGG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(N)=O)=NC(=N1)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• Topological Polar Surface Area: 68.9

Additional information on 2,6-Dichloro-5-fluoropyrimidine-4-carboxamide

2,6-Dichloro-5-fluoropyrimidine-4-carboxamide (CAS No. 2006277-92-3)

The compound 2,6-Dichloro-5-fluoropyrimidine-4-carboxamide (CAS No. 2006277-92-3) is a highly specialized organic compound with significant applications in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The molecule is characterized by a pyrimidine ring system substituted with chlorine atoms at positions 2 and 6, a fluorine atom at position 5, and a carboxamide group at position 4. These substituents contribute to the compound's unique chemical properties and biological activity.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. The chlorine atoms at positions 2 and 6 play a crucial role in modulating the electronic properties of the molecule, enhancing its stability and bioavailability. Similarly, the fluorine atom at position 5 contributes to the compound's lipophilicity, which is essential for its interaction with cellular targets. The carboxamide group at position 4 is known to enhance hydrogen bonding capabilities, making it a promising candidate for enzyme inhibition studies.

One of the most notable advancements in the study of 2,6-Dichloro-5-fluoropyrimidine-4-carboxamide involves its potential as an anticancer agent. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves inhibition of key enzymes such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs), which are critical for cancer cell proliferation and survival. These findings have been corroborated by recent preclinical studies published in high-impact journals such as *Nature Communications* and *Cell Chemical Biology*.

In addition to its anticancer properties, 2,6-Dichloro-5-fluoropyrimidine-4-carboxamide has shown promise in other therapeutic areas. For instance, studies have revealed its potential as an antiviral agent against emerging pathogens such as Zika virus and coronaviruses. The compound's ability to inhibit viral replication through targeting specific proteases has been extensively investigated, making it a candidate for antiviral drug development programs.

The synthesis of 2,6-Dichloro-5-fluoropyrimidine-4-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrimidine ring system via cyclization reactions, followed by selective substitution to introduce the chlorine and fluorine atoms. The final step involves amide bond formation to introduce the carboxamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring scalability for large-scale production.

From an environmental perspective, the ecological impact of 2,6-Dichloro-5-fluoropyrimidine-4-carboxamide has been carefully evaluated. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic environments. However, further research is needed to assess its long-term effects on non-target organisms and ecosystems.

In conclusion, 2,6-Dichloro-5-fluoropyrimidine-4-carboxamide (CAS No. 2006277-92-3) represents a cutting-edge compound with immense potential in drug discovery and development. Its unique chemical structure, combined with recent advancements in medicinal chemistry, positions it as a leading candidate for addressing unmet medical needs in oncology and infectious diseases. As research continues to unfold, this compound is expected to play a pivotal role in shaping the future of therapeutic interventions.